Cas no 64834-00-0 (2H-Pyrazolo[3,4-d]pyrimidin-4-amine)

2H-Pyrazolo[3,4-d]pyrimidin-4-amine structure

64834-00-0 structure

Product Name:2H-Pyrazolo[3,4-d]pyrimidin-4-amine

CAS No:64834-00-0

MF:C₁₅H₂₂O

MW:218.334584712982

CID:501221

PubChem ID:75420

Update Time:2025-04-19

2H-Pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 2H-Pyrazolo[3,4-d]pyrimidin-4-amine
- 2H-Pyrazolo[3,4-d]pyrimidin-4-amine (9CI)
- 4-Amino-1H-pyrazolo[3,4-d]pyrimidine
- 4-Aminopyrazolo<3,4-d>pyrimidin
- 4-Aminopyrazolo[3,4-d]pyrimidine, 98%
- AB-323/25048512
- CHEMBL388593
- BP-12357
- DTXSID3062362
- 4-Aminopyrazole(3,4-d)pyrimidine
- 1H-PYRAZOLO(3,4-D)PYRIMIDIN-4-YLAMINE
- BDBM50208876
- SCHEMBL11362
- BRN 0005824
- F9995-0069
- Q27247530
- TVW
- 2~{H}-pyrazolo[3,4-d]pyrimidin-4-amine
- 1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-YLAMINE
- EINECS 219-174-6
- A4965
- MFCD00005688
- NSC1393
- BCP01216
- AI3-52467
- 4-App
- A1041
- 4-amino-1h-pyrazolo(3,4-d)pyrimidine
- A814399
- Z57101323
- 2380-63-4
- 4-Aminopyrazole[3,4-d]pyrimidine
- 4-aminopyrazolo-(3,4-d)pyrimidine
- 4-aminopyrazolo[5,4-d]pyrimidine
- NS00027488
- FT-0740764
- 7-DEAZA-8-AZAADENINE
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine
- AB00505
- 1H-Pyrazolo(3,4-d)pyrimidin-4-amine
- 4-Aminopyrazolo(3,4-d)pyrimidine
- SB12011
- 1H-pyrazolo[3, 4-d]pyrimidin-4-amine
- 8-Aza-7-deazaadenine
- W-201772
- 4-Aminopyrazolo[3,4-d]pyrimidine
- 4-aminopyrazolo[3,4-d] pyrimidine
- Pyrazolo(3,4-d)pyrimidin-4-amine
- EN300-91349
- HY-34595
- 64834-00-0
- 4-Aminopyrazolopyrimidine
- TS-00024
- 0356MAT9LX
- AT24508
- Pyrazoloadenine
- AKOS004910187
- 1H-Pyrazolo[3,4-d]pyrimidin-4-ylamine
- 4 APP
- NSC 1393
- 1H-Pyrazolo(3,4-d)pyrimidine, 4-amino-
- BIDD:GT0454
- 4-Amino-pyrazolo[3,4-d]pyrimidine
- NSC-1393
- W-200546
- FT-0617604
- AC-8162
- AM20090259
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-amino-
- CS-D1726
- SY007560
- 4-amino-pyrazolo(3,4-D)pyrimidine
- UNII-0356MAT9LX
- 64180-68-3
- KTPOZFYJWLGJGH-UHFFFAOYSA-N
- Vulgarone B
- Longiverbenone
- 1-Oxo-a-longipinene
- 2,6,6,11-tetramethyltricyclo[5.4.0.0^{2,8}]undec-10-en-9-one
- Longiverbenone (vulgarone b)
- Tricyclo[5.4.0.0^2,^8]undec-10-en-9-one, 2,6,6,11-tetramethyl-
- DTXSID20983427
- CHEMBL2272434
- 2,6,6,11-Tetramethyltricyclo[5.4.0.0~2,8~]undec-10-en-9-one
- Inchi： 1S/C15H22O/c1-9-8-10(16)12-13-11(9)15(12,4)7-5-6-14(13,2)3/h8,11-13H,5-7H2,1-4H3
- InChI Key： KTPOZFYJWLGJGH-UHFFFAOYSA-N
- SMILES： O=C1C=C(C)C2C3C(C)(C)CCCC2(C)C31

Computed Properties

Exact Mass: 137.07000
Monoisotopic Mass: 135.054
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 80.5A^2
XLogP3: -0.2

Experimental Properties

Color/Form: Beige powder
Density: 1.612
Boiling Point: 431.1°Cat760mmHg
Flash Point: 244.4°C
PSA: 79.09000
LogP: -0.22810

2H-Pyrazolo[3,4-d]pyrimidin-4-amine Security Information

Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances